Cas no 1105222-01-2 (4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide)

• Product Name: 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• CAS No: 1105222-01-2
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 5969342
• PubChem ID: 30859133
• Update Time: 2025-06-11

4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide
• N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-4-methylsulfonylbenzamide
• Z826627432
• AKOS008149438
• 1105222-01-2
• F5323-0117
• N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-4-(methylsulfonyl)benzamide

• Inchi： 1S/C15H17N3O3S/c1-18-14(12-4-3-5-13(12)17-18)16-15(19)10-6-8-11(9-7-10)22(2,20)21/h6-9H,3-5H2,1-2H3,(H,16,19)
• InChI Key： ITJZMJUBKCATFY-UHFFFAOYSA-N
• SMILES： C(NC1N(C)N=C2CCCC2=1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide

Introduction to 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide (CAS No. 1105222-01-2)

4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide, identified by its CAS number 1105222-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzamide derivatives, characterized by a methanesulfonyl group and a complex cyclopentacyclic pyrazole moiety. The unique structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The molecular structure of 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide consists of a benzamide core substituted with a methanesulfonyl group at the 4-position and a 2-methyl-substituted cyclopenta[c]pyrazole ring at the nitrogen position. This configuration introduces multiple sites for interaction with biological targets, making it an intriguing subject for drug discovery efforts. The presence of the cyclopentacyclic scaffold is particularly noteworthy, as such structures are often associated with enhanced binding affinity and selectivity in biological systems.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide structure has been explored as a potential lead compound in several preclinical studies. Its ability to modulate key enzymatic and receptor activities has made it a focal point for researchers seeking to develop treatments for conditions such as inflammation, cancer, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive chemical modifications to optimize its pharmacological properties. The methanesulfonyl group not only enhances solubility but also provides a site for further functionalization. Additionally, the cyclopenta[c]pyrazole ring offers a rigid framework that can be fine-tuned to improve binding interactions with biological targets. These features make 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide a versatile scaffold for generating novel drug candidates.

Recent studies have demonstrated the potential of this compound in inhibiting specific kinases and enzymes implicated in disease progression. For instance, preliminary data suggest that derivatives of 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide may exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are known to play a crucial role in cell cycle regulation and are often dysregulated in cancer cells. Furthermore, the compound has shown promise in modulating inflammatory pathways by interacting with key transcription factors and cytokine receptors.

The synthesis of 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopentacyclic pyrazole ring is particularly challenging due to its strained geometry and sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to construct such complex structures with increasing efficiency. Researchers have employed various strategies, including transition-metal catalysis and microwave-assisted synthesis, to streamline the process and improve scalability.

The pharmacokinetic properties of 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}benzamide are also of significant interest. Initial pharmacokinetic studies indicate that this compound exhibits moderate oral bioavailability and reasonable metabolic stability. These characteristics are critical for evaluating its potential as a therapeutic agent. Further investigations into its absorption distribution metabolism and excretion (ADME) profiles will be essential for optimizing its formulation and dosing regimen.

In conclusion, 4-methanesulfonyl-N-{2-methyl-2H,4H,5H,6^H-cyclopenta[c]pyrazol^-₃-yl}benzamide (CAS No. 110522 -01)) represents a promising candidate for further development in pharmaceutical research. Its unique structural features combined with preliminary evidence of biological activity make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, 4-methanesulfonyl-N-{wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>wbr/>methyl-wbr/>wbr/>wbr/>)-Cyclopenta[c]_w
-_w
w/)-yl}Benzamide)) is poised to make significant contributions to the field of medicinal chemistry.